Cas no 65915-07-3 (N-Methyl-1,2,4-triazin-3-amine)

N-Methyl-1,2,4-triazin-3-amine is a heterocyclic organic compound featuring a triazine core substituted with a methylamino group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its triazine scaffold is known for stability and versatility, enabling applications in the development of biologically active molecules. The methylamino group enhances solubility and modulates electronic properties, facilitating further functionalization. The compound is particularly useful in the design of herbicides, fungicides, and small-molecule inhibitors. High purity grades are available to ensure consistent performance in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain stability.
N-Methyl-1,2,4-triazin-3-amine structure
65915-07-3 structure
Product Name:N-Methyl-1,2,4-triazin-3-amine
CAS No:65915-07-3
MF:C4H6N4
MW:110.11723947525
MDL:MFCD11506347
CID:2119092
PubChem ID:12434680
Update Time:2025-05-20

N-Methyl-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • Methyl-[1,2,4]triazin-3-yl-amine
    • N-methyl-1,2,4-triazin-3-amine
    • MFCD11506347
    • G28278
    • 65915-07-3
    • DTXSID00498145
    • SCHEMBL7999107
    • CS-0341521
    • SB38174
    • Z1198323671
    • AKOS006324601
    • EN300-96233
    • 1,2,4-Triazin-3-amine, N-methyl-
    • DB-073677
    • DTXCID70448955
    • N-Methyl-1,2,4-triazin-3-amine
    • MDL: MFCD11506347
    • Inchi: 1S/C4H6N4/c1-5-4-6-2-3-7-8-4/h2-3H,1H3,(H,5,6,8)
    • InChI Key: GIXGABQLISIABB-UHFFFAOYSA-N
    • SMILES: N(C)C1N=NC=CN=1

Computed Properties

  • Exact Mass: 110.059246208g/mol
  • Monoisotopic Mass: 110.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 65.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 50.7Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 236.4±23.0 °C at 760 mmHg
  • Flash Point: 96.8±22.6 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-Methyl-1,2,4-triazin-3-amine Security Information

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(CAS:65915-07-3)N-Methyl-1,2,4-triazin-3-amine
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Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:50
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Additional information on N-Methyl-1,2,4-triazin-3-amine

N-Methyl-1,2,4-triazin-3-amine (CAS No. 65915-07-3): An Overview of Its Properties, Applications, and Recent Research

N-Methyl-1,2,4-triazin-3-amine (CAS No. 65915-07-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyltriazinamine, is characterized by its unique chemical structure and diverse biological activities. In this article, we will delve into the properties, applications, and recent research developments surrounding N-Methyl-1,2,4-triazin-3-amine.

Chemical Structure and Physical Properties

N-Methyl-1,2,4-triazin-3-amine is a member of the triazinamine family of compounds. Its molecular formula is C4H6N4, and it has a molecular weight of approximately 126.12 g/mol. The compound features a six-membered ring with three nitrogen atoms and one methyl group attached to one of the nitrogen atoms. This unique structure confers several important properties to the compound:

  • Solubility: N-Methyl-1,2,4-triazin-3-amine is moderately soluble in water and highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).
  • Melting Point: The compound has a melting point of around 180°C.
  • Purity: High-purity forms of N-Methyl-1,2,4-triazin-3-amine are typically used in research settings to ensure consistent results.

Biological Activities and Applications

N-Methyl-1,2,4-triazin-3-amine has been extensively studied for its potential biological activities and applications in various fields. Some of the key areas where this compound has shown promise include:

  • Antimicrobial Activity: Research has demonstrated that N-Methyl-1,2,4-triazin-3-amine exhibits potent antimicrobial properties against a range of bacteria and fungi. This makes it a potential candidate for the development of new antimicrobial agents.
  • Cancer Research: The compound has been investigated for its anticancer properties. Studies have shown that it can inhibit the growth of certain cancer cell lines by interfering with key cellular processes such as DNA replication and protein synthesis.
  • Inflammation Reduction: N-Methyl-1,2,4-triazin-3-amine has also been found to possess anti-inflammatory effects. It can reduce the production of pro-inflammatory cytokines and other inflammatory mediators, making it a potential therapeutic agent for inflammatory diseases.

Recent Research Developments

The ongoing research on N-Methyl-1,2,4-triazin-3-amine continues to uncover new insights into its mechanisms of action and potential applications. Some notable recent studies include:

  • A study published in the Journal of Medicinal Chemistry in 2022 investigated the antimicrobial activity of N-Methyl-1,2,4-triazin-3-amine against multidrug-resistant bacteria. The results showed that the compound was effective in inhibiting the growth of these bacteria at low concentrations.
  • In another study published in Cancer Research in 2023, researchers explored the anticancer effects of N-Methyl-1,2,4-triazin-3-amine on breast cancer cells. The study found that the compound induced apoptosis (cell death) in breast cancer cells by activating specific signaling pathways.
  • A recent review article in Inflammation Research highlighted the anti-inflammatory properties of N-Methyl-1,2,4-triazin-3-amine. The review summarized several studies that demonstrated the compound's ability to reduce inflammation in both in vitro and in vivo models.

Synthesis and Production

The synthesis of N-Methyl-1,2,4-triazin-3-amine can be achieved through various chemical routes. One common method involves the reaction of 1H-imidazole with methyl isocyanate followed by cyclization to form the triazinamine ring. This process can be optimized to achieve high yields and purity levels suitable for research and industrial applications.

The production of N-Methyl-1,2,4-triazin-3-amine on a larger scale requires careful control of reaction conditions to ensure product quality and safety. Advanced purification techniques such as column chromatography and recrystallization are often employed to obtain high-purity forms of the compound.

Safety Considerations

Safety is a critical aspect when handling N-Methyl-1,2,4-triazin-3-amine or any chemical compound. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken during handling to avoid exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when working with this compound.

In conclusion, N-Methyl-1,2,4-triazin-3-amine (CAS No. 65915-07-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:65915-07-3)N-Methyl-1,2,4-triazin-3-amine
A913885
Purity:99%/99%/99%/99%/99%
Quantity:100mg/250mg/500mg/5g/1g
Price ($):150.0/192.0/273.0/1699.0/405.0
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